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Cat. No.: B1194392 Get Quote

A Comparative Performance Guide to Industrial
Anthraquinone Violet Dyes
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of four key Anthraquinone
Violet dyes used across various industrial applications: Solvent Violet 13, Disperse Violet 26,

Vat Violet 1, and Acid Violet 43. The information presented is curated from technical data

sheets and industry publications to assist in the selection and application of these colorants.

Executive Summary
Anthraquinone dyes are a significant class of colorants known for their robust performance,

including excellent lightfastness and thermal stability. The violet dyes within this category offer

a range of properties tailored to specific applications, from coloring plastics and synthetic fibers

to dyeing natural textiles and use in specialty formulations. This guide evaluates their

performance based on key metrics such as heat resistance, lightfastness, chemical resistance,

and solubility.

Comparative Performance Data

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1194392?utm_src=pdf-interest
https://www.benchchem.com/product/b1194392?utm_src=pdf-body
https://www.benchchem.com/product/b1194392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following tables summarize the key performance indicators for each of the four

Anthraquinone Violet dyes.

Table 1: General Properties and Primary Applications
Property

Solvent Violet
13

Disperse Violet
26

Vat Violet 1 Acid Violet 43

C.I. Name Solvent Violet 13
Disperse Violet

26
Vat Violet 1 Acid Violet 43

C.I. Number 60725 62025 60010 60730

Appearance
Bluish-violet

powder

Reddish-violet

powder

Purple-brown

powder

Dark violet

powder

Primary

Industrial

Applications

Plastics (PS,

ABS, PC, PET),

polyester fibers,

oils, waxes[1][2]

Polyester (PES)

fibers, plastics

(PS, PVC, PC,

PMMA, ABS)[3]

Cotton, linen,

viscose, silk[4][5]

Textiles (wool,

silk, nylon),

cosmetics,

inks[6]

Table 2: Fastness Properties
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Performance
Metric

Solvent Violet
13

Disperse Violet
26

Vat Violet 1 Acid Violet 43

Lightfastness

(Blue Wool

Scale, 1-8)

7-8 (in PS)[1][2] Good[6] 6-7[4] 5

Heat Resistance

(°C)

~300 (in PS)[1]

[2]

>260 (in plastics)

[3]
~220[4]

Stable in typical

dyeing

processes

Acid Resistance

(1-5 Scale)
5

Good (pH 3-8

stability)[3]
Good Good

Alkali Resistance

(1-5 Scale)
5 Not resistant[7] Excellent Moderate

Rubbing

Fastness

(Crocking, 1-5

Scale)

N/A (for plastics) Good 4 (Dry), 3 (Wet) Good

Table 3: Solubility Profiles
Solvent

Solvent Violet
13

Disperse Violet
26

Vat Violet 1 Acid Violet 43

Water Insoluble[8][9] Insoluble[2]

Insoluble

(soluble leuco

form)

Soluble[3][8]

Ethanol
Slightly

Soluble[10]
Soluble[2] Insoluble Soluble[8]

Acetone Soluble[9] Soluble[2] Insoluble Soluble

Toluene Soluble[9] N/A Slightly Soluble N/A

Xylene Soluble[11] N/A Slightly Soluble N/A
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Detailed methodologies for the key experiments cited in this guide are outlined below. These

protocols are based on internationally recognized standards to ensure reproducibility.

Lightfastness Testing (ISO 105-B02)
This method determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight.

Apparatus: Xenon arc lamp fading apparatus, Blue Wool standards (scale 1-8), Grey Scale

for assessing change in color.

Procedure:

A specimen of the dyed substrate is mounted on a sample holder.

A portion of the specimen is covered with an opaque mask.

The specimen and a set of Blue Wool standards are simultaneously exposed to the light

from the xenon arc lamp under controlled conditions of temperature and humidity.

The exposure is continued until a specified degree of fading is observed on the specimen

or the standards.

The lightfastness of the specimen is assessed by comparing the change in color of the

exposed portion to the unexposed portion with the fading of the Blue Wool standards. The

rating is given on a scale of 1 (very poor) to 8 (excellent).

Heat Stability Testing (ASTM D3045 for Plastics)
This practice is used to determine the thermal endurance of plastics without load.

Apparatus: Forced-air convection oven, test specimens (e.g., colored plastic plaques).

Procedure:

Prepare colored plastic specimens according to a standardized method.
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Place the specimens in the oven at a specified high temperature for a predetermined

duration.

After the exposure period, the specimens are removed and allowed to cool to room

temperature.

The change in color is then evaluated visually or instrumentally by comparing the heat-

aged specimen to an unexposed control.

Colorfastness to Rubbing (Crocking) (AATCC Test
Method 8-2016)
This test determines the amount of color transferred from the surface of a colored textile

material to other surfaces by rubbing.

Apparatus: Crockmeter, standard white cotton crocking cloth.

Procedure:

A specimen of the colored textile is mounted on the base of the crockmeter.

A square of white crocking cloth is mounted on the rubbing finger of the crockmeter.

The test is performed under both dry and wet conditions (the crocking cloth is wetted with

distilled water).

The rubbing finger is moved back and forth across the specimen a specified number of

times with a defined pressure.

The amount of color transferred to the white crocking cloth is assessed by comparing it

with the Grey Scale for Staining. The rating is given on a scale of 1 (heavy staining) to 5

(no staining).

Visualized Workflows and Relationships
The following diagrams, created using Graphviz, illustrate key experimental workflows and

logical relationships relevant to the performance evaluation of these dyes.
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Workflow for Lightfastness Testing (ISO 105-B02)
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Factors Influencing Dye Performance in Application

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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